2-(Allyloxy)benzaldehyde

• CAS: 28752-82-1
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• SMILES: C=CCOC1=CC=CC=C1C=O
• InChI: InChI=1S/C10H10O2/c1-2-7-12-10-6-4-3-5-9(10)8-11/h2-6,8H,1,7H2
• InChIKey: BXCJDECTRRMSCV-UHFFFAOYSA-N

Researchers requiring regiospecific ortho-allyloxybenzaldehyde for proximity-driven intramolecular reactions risk protocol failure if supplied with incorrect meta- or para-isomers. 2-(Allyloxy)benzaldehyde (CAS 28752-82-1) is the structurally validated ortho-isomer essential for: • Nickel-catalyzed electrochemical allyl transfer to carbonyl-geometrically impossible with 3-/4-isomers • Microwave-promoted tandem Claisen/6-endo cyclization yielding C-allylated chromones • Acetalization with α,α-trehalose for acid-degradable hydrogel crosslinkers Supplied under inert gas with verified GC purity; ambient shipping globally.

2-(Allyloxy)benzaldehyde: A Dual-Functional Aldehyde

2-(Allyloxy)benzaldehyde (CAS 28752-82-1), also known as o-allyloxybenzaldehyde or salicylaldehyde allyl ether, is a bifunctional aromatic aldehyde with the molecular formula C₁₀H₁₀O₂ and a molecular weight of 162.19 g/mol [1]. The compound features an ortho-positioned allyloxy group (-O-CH₂-CH=CH₂) and an aldehyde group (-CHO) on a benzene ring, existing as a clear yellow to orange liquid with a density of 1.079 g/mL at 25 °C and a boiling point of 130 °C at 10 mmHg . This ortho-substitution pattern confers distinct reactivity profiles compared to its meta- and para-isomers, making it a strategic building block in organic synthesis, medicinal chemistry, and polymer science .

Ortho-specific reactivity

Enables proximity-driven intramolecular reactions (allyl transfer, Claisen cyclization) inaccessible to 3- or 4-isomers.

Dual-functional aldehyde building block

Suitable for electrosynthesis, heterocycle construction, and regioselective crosslinker formation in polymer research.

• [1] PubChem. 2-(Allyloxy)benzaldehyde. Compound Summary. National Center for Biotechnology Information. View Source

2-(Allyloxy)benzaldehyde: Why Isomer Substitution Fails

Substituting 2-(allyloxy)benzaldehyde with its 3- or 4-allyloxy positional isomers, or with the parent salicylaldehyde, is chemically non-viable in applications requiring regiospecific ortho-functionality. The ortho-position of the allyloxy group relative to the aldehyde enables proximity-driven intramolecular reactions that are structurally impossible for meta- and para-isomers . Specifically, the ortho configuration permits intramolecular allyl transfer to the carbonyl group via nickel-catalyzed electrochemical cleavage—a transformation that 3- and 4-substituted analogs cannot undergo due to geometric constraints [1]. Additionally, in Claisen rearrangement pathways, the ortho-allyloxy benzaldehyde scaffold directs unique decarbonylation-coupled outcomes distinct from para-substituted systems [2]. Procurement of the incorrect isomer would fundamentally alter reaction trajectories and product distributions, rendering experimental protocols non-reproducible.

Target isomer

2-(Allyloxy)benzaldehyde

Incorrect substitutes

3- or 4-(Allyloxy)benzaldehyde

Intramolecular allyl transfer to carbonyl proceeds in good yields.

Geometric constraints block allyl transfer; reaction cannot be reproduced.

Tandem Claisen-6-endo cyclization yields allylated chromones.

4-isomer follows a different reaction trajectory; chromone architecture not formed.

Regioselective acetalization provides distinct hydrogel crosslinking geometry.

Crosslinker structure differs; hydrogel swelling and degradation properties shift.

• [1] Franco, D.; Olivero, S.; Duñach, E. Intramolecular allyl transfer reactions catalyzed by electrogenerated nickel-bipyridine complexes: electrosynthesis of homoallylic alcohols. Electrochimica Acta 1997, 42, 2159-2164. View Source
• [2] Kilenyi, S. N.; Mahaux, J. M.; Van Durme, E. Two new abnormal pathways in the para-Claisen rearrangement of 2-(allyloxy)- and 2-(crotyloxy)-3-hydroxybenzaldehyde. J. Org. Chem. 1991, 56, 2591-2594. View Source

2-(Allyloxy)benzaldehyde: Comparative Evidence vs. Analogs

Nickel-Catalyzed Electrochemical Allyl Transfer

2-(Allyloxy)benzaldehyde undergoes nickel-catalyzed electrochemical cleavage of the allyl group followed by intramolecular allyl transfer to the carbonyl group, yielding 2-hydroxyphenyl-substituted homoallylic alcohols in good yields. This transformation is geometrically impossible for 3- and 4-(allyloxy)benzaldehyde isomers, which lack the requisite ortho proximity between the allyl ether and carbonyl moieties [1].

Ni-Catalyzed Allyl Transfer

Class-level

Target: good yields vs 3-/4-isomers: zero conversion

Ortho proximity essential for electrochemical cyclization; meta-/para-isomers unreactive.

Conditions: Ni-bipyridine, sacrificial Mg/Zn anodes.

Evidence Dimension	Electrochemical cyclization capability to form homoallylic alcohols
Target Compound Data	Good yields (qualitative descriptor) of 2-hydroxyphenyl homoallylic alcohols using sacrificial Mg or Zn anodes in single-compartment cells
Comparator Or Baseline	3-(Allyloxy)benzaldehyde and 4-(allyloxy)benzaldehyde
Quantified Difference	Zero conversion (structural impossibility due to increased spatial separation between allyloxy and carbonyl groups)
Conditions	Nickel-bipyridine catalyst system, sacrificial magnesium or zinc anodes, single-compartment electrochemical cell [1]

Why This Matters

Users requiring intramolecular allyl transfer reactivity must procure the ortho-isomer; meta- and para-isomers are functionally inert in this reaction class.

• [1] Franco, D.; Olivero, S.; Duñach, E. Intramolecular allyl transfer reactions catalyzed by electrogenerated nickel-bipyridine complexes: electrosynthesis of homoallylic alcohols. Electrochimica Acta 1997, 42, 2159-2164. View Source

Hydrogel Crosslinking Isomer Differentiation

In the regioselective acetalization of α,α-trehalose with allyloxybenzaldehydes, 2-(allyloxy)benzaldehyde and 4-(allyloxy)benzaldehyde exhibit distinct reactivity profiles in forming diallyl crosslinkers for poly(N-isopropylacrylamide) hydrogels [1]. The ortho-substituted 2-isomer produces structurally distinct crosslinking architectures compared to the para-isomer, affecting the acid-degradability and thermosensitive properties of the resulting hydrogels [1]. Quantitative comparative data on crosslinking efficiency and hydrogel swelling ratios were not specified in the source abstract.

Hydrogel Crosslinking

Class-level

Target: distinct crosslinker architecture vs 4-isomer: altered geometry

2-isomer crosslinker gives unique acid-degradable, thermosensitive hydrogel properties.

Quantitative swelling ratios not reported; data to verify.

Evidence Dimension	Regioselective acetalization with α,α-trehalose and subsequent hydrogel crosslinking behavior
Target Compound Data	Diallyl acetal formation with α,α-trehalose; copolymerization with NIPAAm yields acid-degradable thermosensitive hydrogels [1]
Comparator Or Baseline	4-(Allyloxy)benzaldehyde and 3-(allyloxy)benzaldehyde
Quantified Difference	Quantitative swelling ratios and degradation kinetics not reported in source; qualitative structural difference in crosslinker geometry established
Conditions	Regioselective acetalization with α,α-trehalose, followed by free radical copolymerization with N-isopropylacrylamide (NIPAAm) [1]

Why This Matters

Hydrogel material properties depend on positional isomer selection; 2-isomer provides distinct crosslinking geometry compared to 4-isomer.

• [1] Burek, M.; Waśkiewicz, S.; Awietjan, S.; Wandzik, I. Novel acid-degradable and thermo-sensitive poly(N-isopropylacrylamide) hydrogels cross-linked by α,α-trehalose diacetals. Polymer 2014, 55, 5760-5770. View Source

Tandem Claisen–6-endo Cyclization to Chromones

2-(Allyloxy)benzaldehyde serves as the starting material for microwave-promoted tandem Claisen rearrangement and 6-endo cyclization to produce allylated chromone derivatives [1]. The ortho-allyloxy substitution enables the intramolecular 6-endo-trig cyclization following Claisen rearrangement, producing C-allylated chromones. This tandem reactivity is contingent on the ortho-relationship between the allyloxy group and the aldehyde-derived alkyne moiety [1].

Tandem Claisen–Cyclization

Class-level

Target: chromone formation vs 4-isomer: different trajectory

Ortho-allyloxy enables tandem 6-endo cyclization; 4-isomer cannot produce same chromone scaffold.

Microwave-promoted, Cu-free Sonogashira coupling.

Evidence Dimension	Tandem Claisen rearrangement/cyclization capability to chromone scaffolds
Target Compound Data	Successful conversion to allylated chromones via microwave irradiation following carbonyl alkynylation with Bestmann-Ohira reagent and Sonogashira coupling [1]
Comparator Or Baseline	4-(Allyloxy)benzaldehyde (evaluated as building block 3b in the same study for comparative purposes)
Quantified Difference	Synthesis yields for precursor preparation: 4-hydroxybenzaldehyde-derived building block 3b obtained in 88% yield (DMF, microwave, 180 °C, 45 min) [1]; direct chromone cyclization yields for 2-isomer-derived system not explicitly quantified
Conditions	Microwave irradiation, DMF solvent, 180 °C, 45 min for building block synthesis; copper-free Sonogashira coupling conditions [1]

Why This Matters

2-(Allyloxy)benzaldehyde enables ortho-directed tandem cyclization to chromones; the 4-isomer follows a different reaction trajectory and cannot produce the same chromone architecture.

• [1] Schmidt, B.; Riemer, M.; Kelling, A.; Schilde, U. Tandem Claisen Rearrangement/6-endo Cyclization Approach to Allylated and Prenylated Chromones. Eur. J. Org. Chem. 2015, 2015, 7350-7361. View Source

2-(Allyloxy)benzaldehyde: Validated Applications

Ni-Catalyzed Electrosynthesis of Homoallylic Alcohols

2-(Allyloxy)benzaldehyde is specifically utilized in nickel-bipyridine-catalyzed electrochemical cleavage and intramolecular allyl transfer reactions to produce 2-hydroxyphenyl-substituted homoallylic alcohols [1]. This transformation exploits the ortho-proximity of the allyloxy and aldehyde groups—a geometric requirement that excludes 3- and 4-allyloxy isomers. The reaction proceeds in single-compartment cells with sacrificial magnesium or zinc anodes, offering an electrosynthetic route to functionalized building blocks inaccessible via conventional isomer substitution [1].

Tandem Claisen–Cyclization to Allylated Chromones

2-(Allyloxy)benzaldehyde serves as a strategic precursor for microwave-promoted tandem Claisen rearrangement followed by 6-endo cyclization to yield C-allylated chromone derivatives [2]. The ortho-allyloxy substitution pattern is essential for the intramolecular cyclization step. The compound is first subjected to carbonyl alkynylation using the Bestmann-Ohira reagent, followed by Sonogashira coupling, before the tandem sequence [2]. This application demonstrates distinct utility compared to 4-(allyloxy)benzaldehyde, which cannot undergo the same ortho-directed cyclization.

Acid-Degradable Thermosensitive Hydrogel Fabrication

2-(Allyloxy)benzaldehyde participates in regioselective acetalization with α,α-trehalose to generate diallyl crosslinkers for poly(N-isopropylacrylamide) hydrogels [3]. The ortho-substitution pattern of the 2-isomer yields crosslinker architectures distinct from those derived from 3- and 4-allyloxybenzaldehydes, enabling tailored acid-degradability and thermosensitive swelling behavior in the final hydrogel materials [3].

Application

Selection Property

Validation Focus

Ni-Catalyzed Electrosynthesis

Ortho-proximity for intramolecular allyl transfer

Confirm homoallylic alcohol yield and isomer selectivity

Tandem Claisen–Cyclization

Ortho-allyloxy enables 6-endo cyclization

Validate chromone product identity and reaction trajectory

Acid-Degradable Hydrogel Fabrication

Regioselective acetalization geometry

Assess hydrogel swelling, degradation kinetics, and crosslinker architecture

• [1] Franco, D.; Olivero, S.; Duñach, E. Intramolecular allyl transfer reactions catalyzed by electrogenerated nickel-bipyridine complexes: electrosynthesis of homoallylic alcohols. Electrochimica Acta 1997, 42, 2159-2164. View Source
• [2] Schmidt, B.; Riemer, M.; Kelling, A.; Schilde, U. Tandem Claisen Rearrangement/6-endo Cyclization Approach to Allylated and Prenylated Chromones. Eur. J. Org. Chem. 2015, 2015, 7350-7361. View Source
• [3] Burek, M.; Waśkiewicz, S.; Awietjan, S.; Wandzik, I. Novel acid-degradable and thermo-sensitive poly(N-isopropylacrylamide) hydrogels cross-linked by α,α-trehalose diacetals. Polymer 2014, 55, 5760-5770. View Source